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Compound of Interest

Compound Name: Diallyl hexahydrophthalate

Cat. No.: B075857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of diallyl
hexahydrophthalate (DAHP) in the formulation of high-performance adhesives and coatings.

The information is intended to guide researchers and professionals in developing and

evaluating DAHP-based materials for a variety of applications.

Introduction to Diallyl Hexahydrophthalate (DAHP)
Diallyl hexahydrophthalate (CAS No: 13846-31-6) is a versatile monomer belonging to the

class of diallyl esters.[1] It is a colorless liquid known for its excellent thermal stability and

chemical resistance, making it a valuable component in the formulation of thermosetting resins

for demanding applications.[2] Unlike its aromatic analogue, diallyl phthalate (DAP), the

hydrogenated ring structure of DAHP imparts distinct properties to the resulting polymers,

including improved flexibility and weathering resistance. DAHP polymerizes via a free-radical

mechanism, typically initiated by peroxides at elevated temperatures or by UV radiation in the

presence of a suitable photoinitiator.

Key Properties of Diallyl Hexahydrophthalate
A summary of the key physical and chemical properties of diallyl hexahydrophthalate is

presented in Table 1.
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Property Value Reference

Molecular Formula C₁₄H₂₀O₄ [1]

Molecular Weight 252.31 g/mol [1]

Appearance Colorless liquid [2]

CAS Number 13846-31-6 [1]

Applications in Adhesives and Coatings
Diallyl hexahydrophthalate is utilized as a crosslinking monomer and a reactive diluent in

various adhesive and coating formulations. Its properties contribute to enhanced performance

characteristics of the final cured products.

Adhesives
In adhesive formulations, DAHP can be used to improve thermal resistance, chemical

inertness, and adhesion to a variety of substrates, including metals. While specific quantitative

data for DAHP is limited in publicly available literature, the performance of the closely related

diallyl phthalate (DAP) provides valuable insights. For instance, DAP-based adhesives, when

blended with epoxy resins, have shown significantly improved lap shear adhesive strength to

steel.

Table 2: Performance Characteristics of Diallyl Phthalate (DAP)-Epoxy Blend Adhesives

Formulation Substrate Lap Shear Strength
Improvement over
pure DAP resin

DAP resin modified

with epoxy resin and a

compatibilizer

Steel ~3 times higher Significant

Note: This data is for Diallyl Phthalate (DAP) and is provided as a proxy due to the lack of

specific data for Diallyl Hexahydrophthalate (DAHP). Further testing is recommended to

determine the specific performance of DAHP-based adhesives.
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Coatings
DAHP is a valuable component in the formulation of protective and decorative coatings. Its

inclusion can enhance hardness, chemical resistance, and weatherability. Patent literature

suggests the use of diallyl phthalate prepolymers in solid coating compositions, which can be

applied using techniques like fluid bed coating and electrostatic spraying.[3] These coatings are

noted for their excellent wet electrical properties.

Table 3: General Performance Enhancements of DAHP in Coatings

Performance Metric Contribution of DAHP

Chemical Resistance
Excellent resistance to acids, alkalis, and

solvents.

Thermal Stability Maintains integrity at elevated temperatures.

Hardness & Durability Forms a tough, scratch-resistant surface.

Weatherability
Good resistance to UV degradation and

environmental exposure.

Curing Mechanism and Experimental Workflow
The curing of diallyl hexahydrophthalate proceeds via a free-radical polymerization

mechanism. This process can be initiated by thermal decomposition of a peroxide initiator or by

photolysis of a photoinitiator upon exposure to UV light.

Peroxide-Initiated Curing Pathway
The thermal curing process involves the generation of free radicals from a peroxide initiator,

which then attack the allyl groups of the DAHP monomer, initiating a chain reaction that leads

to a crosslinked polymer network.

Caption: Peroxide-initiated free-radical polymerization of DAHP.

Experimental Workflow for Adhesive/Coating
Formulation and Evaluation
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The following diagram outlines a general workflow for the development and testing of DAHP-

based adhesives and coatings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,2-Cyclohexanedicarboxylic acid, 1,2-di-2-propen-1-yl ester | C14H20O4 | CID 101161 -
PubChem [pubchem.ncbi.nlm.nih.gov]

2. Manufacturing | To 18 Megapascals in Five Seconds | springerprofessional.de
[springerprofessional.de]

3. US3331891A - Solid coating composition comprising diallyl phthalate prepolymer,
unsaturated polyester and monomer - Google Patents [patents.google.com]

To cite this document: BenchChem. [Application Notes and Protocols: Diallyl
Hexahydrophthalate in Adhesives and Coatings]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b075857#diallyl-hexahydrophthalate-in-
the-manufacturing-of-adhesives-and-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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